Cas no 2098073-84-6 (2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one)

• Product Name: 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one
• CAS No: 2098073-84-6
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5725932
• PubChem ID: 121204585
• Update Time: 2025-06-14

2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-8547
• AKOS026712881
• 2-chloro-1-(2,6-dimethylmorpholin-4-yl)butan-1-one
• 2-chloro-1-(2,6-dimethylmorpholino)butan-1-one
• starbld0020553
• 2098073-84-6
• 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one

• Inchi： 1S/C10H18ClNO2/c1-4-9(11)10(13)12-5-7(2)14-8(3)6-12/h7-9H,4-6H2,1-3H3
• InChI Key： IFDAGRZYYNTRQY-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(C)OC(C)C1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one

Research Brief on 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one (CAS: 2098073-84-6)

2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one (CAS: 2098073-84-6) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one as a key precursor in the synthesis of morpholine-based kinase inhibitors. The compound's unique structural features, including the chloro and morpholino substituents, enable efficient derivatization for targeted drug design. Researchers demonstrated its utility in generating analogs with improved selectivity against PI3K and mTOR pathways, which are critical in oncology therapeutics.

Further investigations into its mechanism of action revealed that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. This property underscores its potential as a scaffold for designing enzyme modulators, though careful optimization is required to mitigate off-target effects. Computational docking studies suggest that the 2,6-dimethylmorpholine moiety contributes to favorable binding interactions with protein targets.

From a synthetic chemistry perspective, recent advances in the preparation of 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one have focused on optimizing yield and purity. A 2023 patent application (WO202318765A1) disclosed an improved catalytic process using phase-transfer conditions, achieving >90% yield with reduced byproduct formation. This methodological refinement is particularly valuable for scale-up production in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, with preliminary data indicating that halogenated derivatives may serve as effective labeling precursors for PET imaging probes. However, further pharmacokinetic studies are needed to fully evaluate its in vivo behavior and metabolic stability.

In conclusion, 2-Chloro-1-(2,6-dimethylmorpholino)butan-1-one represents a promising chemical entity with multifaceted applications in drug discovery. Its structural versatility continues to inspire novel synthetic routes and therapeutic strategies, positioning it as a compound of sustained interest in chemical biology research.